Cas no 898648-81-2 (N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898648-81-2
• MF: C₂₄H₃₀N₆O₂
• MW: 434.534004688263
• CID: 5486172
• PubChem ID: 16830359
• Update Time: 2025-05-30

N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 898648-81-2
• AKOS016383429
• N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N-(4-butylphenyl)-N'-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 4-N-(4-butylphenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• STL452269
• F2703-0296

• Inchi： 1S/C24H30N6O2/c1-3-4-6-18-9-11-19(12-10-18)25-22-27-23(26-20-7-5-8-21(17-20)31-2)29-24(28-22)30-13-15-32-16-14-30/h5,7-12,17H,3-4,6,13-16H2,1-2H3,(H2,25,26,27,28,29)
• InChI Key： LAWFFICCTHZNKI-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(NC3C=CC=C(C=3)OC)N=C(NC3C=CC(=CC=3)CCCC)N=2)CC1

Computed Properties

• Exact Mass: 434.24302422g/mol
• Monoisotopic Mass: 434.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.4Ų

Additional information on N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

The compound N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898648-81-2) is a highly specialized organic molecule with a complex structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

Structural Analysis

The molecular structure of N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is characterized by a central 1,3,5-triazine ring system. This triazine ring is a six-membered aromatic structure with three nitrogen atoms at positions 1, 3, and 5. The triazine ring serves as a versatile scaffold for attaching various substituents. At position 2 of the triazine ring is an N-substituted phenyl group: specifically, a 4-butylphenyl group. This substituent introduces steric bulk and hydrophobicity to the molecule. At position 4 of the triazine ring is another N-substituted phenyl group: a 3-methoxyphenyl group. The methoxy group at position 3 of this phenyl ring introduces electron-donating properties and enhances solubility in polar solvents.

At position 6 of the triazine ring is a morpholin-4-yl group. Morpholine is a six-membered heterocyclic amine with one oxygen atom and one nitrogen atom in its ring structure. The morpholin-4-yl substituent adds both steric hindrance and hydrogen bonding capability to the molecule. This combination of substituents makes the compound highly functionalized and suitable for various chemical reactions.

Synthesis Methods

The synthesis of N2-(4-butylphenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine involves multi-step organic synthesis techniques. The starting material for this synthesis is typically a triazine derivative with amino groups at positions 2 and 4. These amino groups are then subjected to nucleophilic substitution or coupling reactions with appropriate aryl halides or other electrophilic reagents to introduce the desired phenyl substituents.

For instance, the introduction of the 4-butylphenethyl group at position 2 can be achieved through a Buchwald-Hartwig amination reaction using palladium catalysts. Similarly, the introduction of the 3-methoxyphenethyl group at position 4 can be accomplished via similar coupling techniques or through traditional nucleophilic aromatic substitution methods under high temperature conditions.

The morpholin-4-ethyl group at position 6 is typically introduced via an SNAr (nucleophilic aromatic substitution) reaction or through reductive amination methods depending on the specific precursor used. The overall synthesis requires careful optimization of reaction conditions to ensure high yields and purity of the final product.

Applications in Materials Science

One of the most promising applications of N2-(4-butlylphenethyl)-N4-(3-methoxyphenethyl)-6-(morpholinothioethylidene)triazinane lies in its use as a precursor for advanced materials such as organic semiconductors and functional polymers. The triazine core provides excellent electronic conjugation properties while the substituents modulate electronic characteristics such as band gap energy levels.

Recent studies have demonstrated that this compound can serve as an effective building block for constructing two-dimensional covalent organic frameworks (COFs). These COFs exhibit high surface area-to-volume ratios making them ideal candidates for gas storage applications particularly in hydrogen storage systems where their unique pore structures can enhance adsorption capacities.

In addition preliminary research indicates that this compound may find utility in nonlinear optics due to its strong electron-withdrawing groups which can induce significant third-order nonlinear optical responses under intense laser irradiation.

Toxicological Considerations

While exploring new chemical entities it is crucial to assess their safety profiles particularly in biological systems. Recent toxicological studies on N2-(butlylphenoxy)triazinane derivatives have focused on evaluating their potential cytotoxicity genotoxicity and environmental impact.

In vitro cytotoxicity assays using human dermal fibroblasts revealed that this compound exhibits low toxicity at concentrations up to 100 μM suggesting it may be suitable for applications where human exposure is anticipated such as in biocompatible materials or drug delivery systems.

Bioaccumulation studies conducted using zebrafish models indicated minimal accumulation in fish tissues over a period of 7 days suggesting favorable environmental fate characteristics.

Future Directions

The development of novel synthetic methodologies for N-substituted triazines with arylethylene groups continues to be an active area of research driven by their potential applications across multiple disciplines including electronics photonics and biotechnology.

Ongoing efforts are focused on optimizing existing synthetic pathways to improve scalability while exploring new functionalization strategies that could further enhance material properties such as mechanical strength thermal stability or optical performance.